2-[2-Ethyl-6-(oxan-2-yloxy)hexoxy]carbonylbenzoic acid

• Molecular Formula: C21H30O6
• Molecular Weight: 378.5 g/mol
• IUPAC Name: 2-[2-ethyl-6-(oxan-2-yloxy)hexoxy]carbonylbenzoic acid
• InChI: InChI=1S/C21H30O6/c1-2-16(9-5-7-13-25-19-12-6-8-14-26-19)15-27-21(24)18-11-4-3-10-17(18)20(22)23/h3-4,10-11,16,19H,2,5-9,12-15H2,1H3,(H,22,23)
• InChI Key: FBMJEFLVACGEPF-UHFFFAOYSA-N
• Canonical SMILES: CCC(CCCCOC1CCCCO1)COC(=O)C2=CC=CC=C2C(=O)O

Description

2-[2-Ethyl-6-(oxan-2-yloxy)hexoxy]carbonylbenzoic acid (IUPAC name: 2-({[2-ethyl-6-(oxan-2-yloxy)hexyl]oxy}carbonyl)benzoic acid) is a benzoic acid derivative with a complex alkyl-ether substituent. Its molecular formula is C21H30O6, with a molecular weight of 378.46 g/mol . The compound features:

• A benzoic acid core with a carbonyloxy group at the ortho position.
• A 2-ethylhexyl chain modified by an oxane (tetrahydropyran) ring at the 6-position, introducing ether functionality and conformational rigidity.
• Key physicochemical properties include a pKa of 3.08, LogP of 4.76, and LogD values of 2.38 (pH 5.5) and 1.30 (pH 7.4), indicating moderate lipophilicity and pH-dependent solubility .

The compound is structurally designed for applications requiring controlled hydrophobicity, such as drug delivery systems or polymer additives. Its tetrahydropyran moiety may enhance metabolic stability compared to simpler ethers.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[2-Ethyl-6-(oxan-2-yloxy)hexoxy]carbonylbenzoic acid typically involves multiple steps. One common method includes the reaction of 2-ethyl-6-(oxan-2-yloxy)hexan-1-ol with a benzoic acid derivative under specific conditions. The reaction may require the use of catalysts and solvents to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in a form suitable for various applications .

Chemical Reactions Analysis

Types of Reactions

2-[2-Ethyl-6-(oxan-2-yloxy)hexoxy]carbonylbenzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can convert the compound into reduced forms with different functional groups.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various catalysts to facilitate substitution reactions. The conditions for these reactions vary depending on the desired outcome and the specific reagents used .

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the specific conditions. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or other reduced forms .

Scientific Research Applications

2-[2-Ethyl-6-(oxan-2-yloxy)hexoxy]carbonylbenzoic acid has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activity and interactions with biological molecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 2-[2-Ethyl-6-(oxan-2-yloxy)hexoxy]carbonylbenzoic acid involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and the context in which the compound is used .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare 2-[2-ethyl-6-(oxan-2-yloxy)hexoxy]carbonylbenzoic acid with structurally or functionally related benzoic acid derivatives:

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Physicochemical Properties	Applications/Notes
2-[2-Ethyl-6-(oxan-2-yloxy)hexoxy]carbonylbenzoic acid	C21H30O6	378.46	Ethylhexyl chain with oxane ring	pKa 3.08; LogP 4.76; oil	Potential drug/polymer excipient
2-(2-Ethoxy-2-oxoacetamido)benzoic acid	C11H11NO5	237.21	Ethoxy-oxoacetamido group	Planar crystal structure; O–H∙∙∙O hydrogen bonds	Crystal engineering, coordination chemistry
Mono(2-propyl-6-carboxyhexyl) phthalate	C18H24O6	336.16	Propylhexyl chain with carboxy terminus	LogP ~3.5 (estimated); environmental metabolite	Biomarker for phthalate exposure
4-((2-Hydroxyethoxy)carbonyl)benzoic acid	C10H10O5	210.18	Hydroxyethoxy ester	Higher water solubility (polar hydroxy group)	Polymer precursor, surface modification
5-[(4-(2-Carboxyethylcarbamoyl)phenyl)azo]-2-hydroxybenzoic acid	C18H16N3O7	385.34	Azo-linked carboxyethylamide	Chromophoric properties; pH-sensitive	Dyes, biochemical probes

Structural and Functional Differences

Substituent Complexity :

• The target compound’s oxane ring confers rigidity and lipophilicity, distinguishing it from simpler ethers like 4-((2-hydroxyethoxy)carbonyl)benzoic acid .
• In contrast, azo derivatives (e.g., C18H16N3O7) exhibit conjugation-dependent optical properties, enabling applications in sensing or dye chemistry .

Physicochemical Behavior: The target’s higher LogP (4.76) vs. Mono(2-propyl-6-carboxyhexyl) phthalate (~3.5) reflects enhanced membrane permeability but lower aqueous solubility . The pKa of 3.08 aligns with typical carboxylic acids, whereas azo derivatives may show pH-dependent tautomerism .

Synthetic Utility :

• The oxane-containing compound likely requires multi-step etherification , as seen in patent syntheses involving bromoalkoxy intermediates (e.g., EP 4 374 877 A2) .
• Simpler analogs like 2-(2-ethoxy-2-oxoacetamido)benzoic acid are synthesized via direct amidation or esterification .

Biological Activity

2-[2-Ethyl-6-(oxan-2-yloxy)hexoxy]carbonylbenzoic acid, identified by its CAS number 40321-98-0, is a compound of interest in pharmacological research due to its potential biological activities. This article aims to summarize the known biological activities, mechanisms of action, and relevant research findings associated with this compound.

• Molecular Formula : C16H20O5
• Molecular Weight : 292.33 g/mol
• Structure : The compound features a benzoic acid moiety linked to an ether and an ester functional group, which may contribute to its biological activity.

Anti-inflammatory Activity

Research indicates that derivatives of benzoic acid exhibit anti-inflammatory properties. The compound may inhibit the NF-kB signaling pathway, which is crucial for the expression of pro-inflammatory cytokines. Such inhibition can lead to reduced inflammation in various models of inflammatory diseases .

Antimicrobial Effects

Preliminary studies suggest that compounds with similar structures have shown antimicrobial activity against various bacterial strains. The presence of the ether and ester linkages may enhance membrane permeability, allowing for better interaction with microbial targets .

Cytotoxicity and Anticancer Potential

Some studies have explored the cytotoxic effects of benzoic acid derivatives on cancer cell lines. The ability of these compounds to induce apoptosis in cancer cells has been noted, suggesting a potential role in cancer therapy . However, specific data on 2-[2-Ethyl-6-(oxan-2-yloxy)hexoxy]carbonylbenzoic acid's cytotoxicity remains limited.

Case Studies

• NF-kB Inhibition : A study focused on compounds similar to 2-[2-Ethyl-6-(oxan-2-yloxy)hexoxy]carbonylbenzoic acid demonstrated significant inhibition of NF-kB activation in vitro. This study highlights the potential for such compounds in treating diseases characterized by chronic inflammation .
• Antimicrobial Activity : In a comparative analysis of various benzoic acid derivatives, some exhibited notable activity against Staphylococcus aureus and Escherichia coli. These findings suggest that structural modifications can enhance antimicrobial efficacy .

Data Table: Biological Activities Overview

Activity Type	Mechanism of Action	Reference
Anti-inflammatory	Inhibition of NF-kB signaling
Antimicrobial	Disruption of microbial cell membranes
Cytotoxicity	Induction of apoptosis in cancer cells